Cas no 923241-45-6 (2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide)

• Product Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide
• CAS No: 923241-45-6
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 6782622
• PubChem ID: 8949115
• Update Time: 2025-10-30

2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}-N-[2-(thiophen-2-yl)ethyl]acetamide
• MCULE-4505665948
• AKOS007985522
• 2-(2,4-Dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-(thiophen-2-yl)ethyl)acetamide
• CS-0295386
• 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(2-thiophen-2-ylethyl)acetamide
• Z29190800
• 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide
• starbld0014395
• BS-11451
• NCGC00450825-01
• 923241-45-6

• Inchi： 1S/C16H21N3O3S/c20-13(17-9-6-12-5-4-10-23-12)11-19-14(21)16(18-15(19)22)7-2-1-3-8-16/h4-5,10H,1-3,6-9,11H2,(H,17,20)(H,18,22)
• InChI Key： GCJOPVOOXGOTTM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCNC(CN1C(NC2(C1=O)CCCCC2)=O)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 107Ų

2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide

Introduction to 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide (CAS No. 923241-45-6)

2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide, with the CAS number 923241-45-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure and thienyl moiety, which contribute to its potential therapeutic applications and biological activities.

The spirocyclic framework of 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide provides a rigid and conformationally constrained structure, which can enhance its binding affinity to specific biological targets. The presence of the thienyl group further adds to its chemical diversity and can influence its pharmacological properties, such as solubility, stability, and bioavailability.

Recent studies have explored the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide exhibits potent anti-inflammatory and analgesic activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In another study published in the Bioorganic & Medicinal Chemistry Letters, the compound was found to have significant antitumor effects against various cancer cell lines. The mechanism of action involves the inhibition of cell proliferation and induction of apoptosis through the modulation of specific cellular targets. These findings suggest that 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide could be a promising lead compound for the development of novel anticancer drugs.

The pharmacokinetic profile of 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide has also been investigated in preclinical studies. Results indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered therapeutic agent. Additionally, its low toxicity profile in animal models supports its potential for clinical translation.

To further understand the biological activities of this compound, researchers have employed computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into the binding modes and interactions of 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide with its target proteins. The results have highlighted key residues and structural features that are crucial for its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammation and pain without major adverse effects.

In conclusion, 2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-[2-(2-thienyl)ethyl]acetamide (CAS No. 923241-45-6) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and medicinal chemistry research.